4-(thiophen-2-ylmethyl)-1-((4-vinylbenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[(4-ethenylphenyl)methylsulfanyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C21H16N4OS3/c1-2-14-5-7-15(8-6-14)13-29-21-23-22-20-24(12-16-4-3-10-27-16)19(26)18-17(25(20)21)9-11-28-18/h2-11H,1,12-13H2
• InChI Key: IABIPPWDWIGQAA-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=CS5)SC=C4
• Molecular Formula: C21H16N4OS3
• Molecular Weight: 436.6 g/mol
• CAS No.: 1223772-12-0

Description

4-(thiophen-2-ylmethyl)-1-((4-vinylbenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C21H16N4OS3 and its molecular weight is 436.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds related to the specified chemical structure involves multi-step reactions that yield novel fused [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives and thieno[2,3-d]pyrimidines, demonstrating the versatility of these compounds in chemical synthesis. These processes include condensation reactions, cyclocondensations, and microwave-assisted synthesis, indicating a rich chemistry that can be tailored for specific applications (Nagaraju et al., 2013).

Antimicrobial and Antifungal Applications

Several studies have highlighted the antimicrobial and antifungal potentials of compounds with structures related to "4-(thiophen-2-ylmethyl)-1-((4-vinylbenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one". These compounds exhibit activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains, suggesting their potential use as novel antimicrobial agents. The structure-activity relationships explored in these studies point towards the optimization of these compounds for enhanced biological activity (Gomha et al., 2018).

Anticancer Activity

The exploration of the anticancer activity of related compounds has revealed promising results, with some derivatives showing potent antiproliferative effects against human tumor cell lines. These findings suggest the potential of these compounds in the development of new anticancer therapies, highlighting their role in medicinal chemistry research (Lauria et al., 2013).

Structural Elucidation and Theoretical Studies

Research on these compounds also encompasses detailed structural elucidation through spectroscopic methods and theoretical studies using density functional theory (DFT). These investigations provide insights into the molecular structure, electronic properties, and the mechanism of reactions, contributing to a deeper understanding of their chemical behavior and potential applications (Lahmidi et al., 2019).